Cas no 2034263-34-6 (N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide
• CAS No: 2034263-34-6
• MF: C₁₇H₁₇FN₂O₂S
• MW: 332.392486333847
• CID: 5377148
• PubChem ID: 86264804
• Update Time: 2025-10-19

N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024569433
• N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide
• F6460-6381
• N-(2-fluorophenyl)-2-(3-methoxyphenyl)-1,3-thiazolidine-3-carboxamide
• 2034263-34-6

• Inchi： 1S/C17H17FN2O2S/c1-22-13-6-4-5-12(11-13)16-20(9-10-23-16)17(21)19-15-8-3-2-7-14(15)18/h2-8,11,16H,9-10H2,1H3,(H,19,21)
• InChI Key： PJVSMQIHCHPGEI-UHFFFAOYSA-N
• SMILES： S1CCN(C(NC2C=CC=CC=2F)=O)C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 332.09947712g/mol
• Monoisotopic Mass: 332.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Additional information on N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide

Comprehensive Introduction to N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide (CAS No. 2034263-34-6)

N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide (CAS No. 2034263-34-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the thiazolidine class, which is known for its diverse biological activities. With the increasing demand for novel drug candidates, researchers are exploring the pharmacological properties of this molecule, particularly its interactions with biological targets.

The molecular structure of N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide includes a thiazolidine core, a fluorophenyl group, and a methoxyphenyl moiety. These functional groups contribute to its chemical stability and reactivity, making it a promising candidate for further study. Recent advancements in computational chemistry and molecular docking have highlighted its potential as a modulator of specific enzymes or receptors, aligning with current trends in precision medicine and targeted therapy.

In the context of modern drug discovery, CAS No. 2034263-34-6 is often discussed alongside keywords like "small molecule inhibitors," "structure-activity relationship (SAR)," and "drug-likeness." These terms reflect the growing interest in optimizing lead compounds for improved efficacy and safety. Additionally, the compound's potential role in addressing neurodegenerative diseases or metabolic disorders has been a topic of speculation, given the structural similarities to other bioactive molecules in these areas.

From a synthetic chemistry perspective, the preparation of N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization steps. Researchers are particularly interested in optimizing its yield and purity, as these factors are critical for subsequent biological testing. The compound's solubility and stability under physiological conditions are also key considerations, especially in the development of oral formulations or injectable drugs.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 2034263-34-6. Machine learning algorithms are being employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This aligns with the broader industry shift toward data-driven research and high-throughput screening. As a result, the compound is frequently mentioned in discussions about cheminformatics and virtual screening methodologies.

Environmental and regulatory aspects of N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide are also under scrutiny. With increasing emphasis on green chemistry, researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. Furthermore, its biodegradability and ecotoxicological profile are being evaluated to ensure compliance with global chemical safety standards.

In summary, N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide (CAS No. 2034263-34-6) represents a fascinating area of research at the intersection of medicinal chemistry, computational biology, and pharmaceutical development. Its potential applications in disease modulation and drug design make it a compound worth watching in the coming years. As the scientific community continues to unravel its mechanisms and optimize its properties, this molecule could pave the way for innovative therapeutic solutions.